Cas no 2229559-59-3 (3-(5-bromo-3-methylfuran-2-yl)azetidine)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)azetidine
• CAS No: 2229559-59-3
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6292910
• PubChem ID: 165965546
• Update Time: 2025-06-07

3-(5-bromo-3-methylfuran-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)azetidine
• EN300-1910379
• 2229559-59-3

• Inchi： 1S/C8H10BrNO/c1-5-2-7(9)11-8(5)6-3-10-4-6/h2,6,10H,3-4H2,1H3
• InChI Key： UULLTBGDBQXIAI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2CNC2)O1

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)azetidine

Introduction to 3-(5-bromo-3-methylfuran-2-yl)azetidine (CAS No. 2229559-59-3)

3-(5-bromo-3-methylfuran-2-yl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229559-59-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two nitrogen atoms, and it incorporates a furyl moiety with a bromine substituent at the 5-position and a methyl group at the 3-position. The structural features of this molecule make it a promising scaffold for the development of novel bioactive agents.

The furan ring in 3-(5-bromo-3-methylfuran-2-yl)azetidine is a key pharmacophore that contributes to its interactions with biological targets. Furan derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of a bromo atom at the 5-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions, which is a common strategy in drug design for introducing diversity into molecular libraries.

The azetidine ring, on the other hand, provides a rigid structure that can be optimized for binding affinity and selectivity. Azetidine derivatives have been explored in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The combination of the furyl and azetidine moieties in 3-(5-bromo-3-methylfuran-2-yl)azetidine creates a unique structural framework that may confer multiple binding interactions with biological macromolecules.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-(5-bromo-3-methylfuran-2-yl)azetidine for further investigation. These methodologies allow researchers to predict potential biological activities and optimize synthetic routes with greater efficiency. The compound’s structural features make it a candidate for further exploration in drug discovery programs targeting various therapeutic areas.

In the realm of medicinal chemistry, the synthesis of 3-(5-bromo-3-methylfuran-2-yl)azetidine has been refined through multiple approaches, including nucleophilic substitution reactions and cycloaddition strategies. The bromine substituent at the 5-position of the furyl ring serves as a versatile handle for further functionalization, enabling the introduction of additional pharmacophores or modifications to enhance potency and selectivity.

One of the most compelling aspects of 3-(5-bromo-3-methylfuran-2-yl)azetidine is its potential as a building block for more complex molecules. By leveraging its reactive sites, chemists can design derivatives with tailored properties for specific biological targets. For instance, modifications at the azetidine ring could alter its solubility or metabolic stability, while changes at the furyl ring could fine-tune interactions with enzymes or receptors.

The growing interest in heterocyclic compounds like 3-(5-bromo-3-methylfuran-2-yl)azetidine is driven by their diverse biological activities and synthetic accessibility. Researchers are increasingly exploring these molecules as starting points for drug discovery due to their ability to modulate key biological pathways. The structural complexity of this compound provides numerous opportunities for innovation in medicinal chemistry.

Current research efforts are focused on understanding how structural modifications influence the biological activity of 3-(5-bromo-3-methylfuran-2-yl)azetidine. By employing structure-based drug design techniques, scientists aim to identify analogs with improved pharmacokinetic profiles and reduced toxicity. These studies not only contribute to our fundamental understanding of drug action but also provide valuable insights into developing next-generation therapeutics.

The role of computational modeling in optimizing 3-(5-bromo-3-methylfuran-2-yl)azetidine derivatives cannot be overstated. Molecular docking simulations allow researchers to predict how different analogs will interact with target proteins, guiding synthetic efforts toward molecules with higher affinity and selectivity. This interdisciplinary approach has accelerated the discovery process and reduced costs associated with traditional trial-and-error methods.

As our understanding of disease mechanisms evolves, so does our capacity to develop targeted therapies like those derived from 3-(5-bromo-3-methylfuran-2-yl)azetidine. The compound’s unique structural features position it as a valuable asset in pharmaceutical research libraries, offering opportunities for innovation across multiple therapeutic areas. Whether used as an intermediate or a lead compound, its potential remains vast and exciting.

The future directions for research on 3-(5-bromo-3-methylfuran-2-y1)azetidine include exploring its applications in treating neurological disorders, where azetidine derivatives have shown promise. Additionally, its furyl moiety could be exploited in designing compounds targeting infectious diseases or cancer by modulating specific enzymatic pathways. The versatility of this scaffold ensures that it will continue to be a subject of intense investigation.

In conclusion, 3-(5-bromo- 3-methylfuran- 2- y1) azetidine (CAS No. 2229559- 59- 3) represents a compelling example of how structural complexity can drive innovation in pharmaceuticals. Its unique combination of pharmacophores, synthetic accessibility, and potential biological activities make it an attractive candidate for further exploration. As research progresses, we can expect new insights into its therapeutic applications, further solidifying its role as a key player in modern drug discovery.